ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-ethoxy-4-hydroxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H25NO4/c1-3-21-16-11-13(5-6-15(16)19)12-18-9-7-14(8-10-18)17(20)22-4-2/h5-6,11,14,19H,3-4,7-10,12H2,1-2H3
• InChI Key: FJTCRYMKHPEIIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCC(CC2)C(=O)OCC)O
• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol

Description

Ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate, also known as EHP-101, is a novel compound that has been synthesized for potential use in treating various neurological disorders. This compound has shown promising results in preclinical studies, and its unique structure and mechanism of action make it a promising candidate for further research and development.

Mechanism of Action

Ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate has been shown to modulate several key pathways involved in neuroinflammation and neuroprotection. Specifically, it has been shown to inhibit the production of inflammatory cytokines and chemokines, while also promoting the production of anti-inflammatory molecules. Additionally, it has been shown to stimulate the production of neurotrophic factors, which are essential for the growth and survival of neurons.
Biochemical and Physiological Effects:
In preclinical studies, ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects. These include reducing inflammation and oxidative stress, promoting neuroprotection and neuroregeneration, and improving cognitive function and motor performance.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate is its unique structure and mechanism of action, which make it a promising candidate for further research and development. However, there are also several limitations to using ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate in lab experiments, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate. These include further preclinical studies to investigate its potential therapeutic applications, as well as clinical trials to evaluate its safety and efficacy in humans. Additionally, future research could focus on optimizing the synthesis and formulation of ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate to improve its pharmacokinetic and pharmacodynamic properties. Finally, further studies could also investigate the potential use of ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate in combination with other drugs or therapies for enhanced therapeutic effects.

Synthesis Methods

The synthesis of ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate involves several steps, including the condensation of 3-ethoxy-4-hydroxybenzaldehyde with piperidine-4-carboxylic acid, followed by esterification with ethanol. The resulting compound is then purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

Ethyl 1-(3-ethoxy-4-hydroxybenzyl)-4-piperidinecarboxylate has been the subject of several preclinical studies, including in vitro and in vivo experiments, to investigate its potential therapeutic applications. These studies have focused on its effects on various neurological disorders, including multiple sclerosis, neuropathic pain, and traumatic brain injury.